Cas no 183742-84-9 (2,2-Difluorocyclohexane-1,3-dione)

• Product Name: 2,2-Difluorocyclohexane-1,3-dione
• CAS No: 183742-84-9
• MF: C₆H₈F₂O₃
• MW: 166.122729301453
• MDL: MFCD16657095
• CID: 137767
• PubChem ID: 55278506
• Update Time: 2025-06-08

2,2-Difluorocyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluorocyclohexane-1,3-dione
• 1,3-Cyclohexanedione,2,2-difluoro-
• 2,2-DIFLUORO-1,3-CYCLOHEXANEDIONE MONOHYDRATE
• 2,2-difluorocyclohexane-1,3-dione,hydrate
• 1,3-Cyclohexanedione,2,2-difluoro
• 2,2-difluoro-1,3-cyclohexanedione
• 1,3-Cyclohexanedione,2,2-difluoro-(9CI)
• FCH994434
• SY038561
• 183742-84-9
• 2,2-difluorocyclohexane-1,3-dione;hydrate
• EN300-152508
• 2,2-Difluorocyclohexane-1,3-dione hydrate
• AC1483
• 2,2-Difluorocyclohexane-1,3-dione--water (1/1)
• AKOS006331423
• DTXSID20717284
• AS-61737
• 2,2-Difluoro-1,3-cyclohexanedione 1-hydrate
• 1314935-73-3
• 2,2-Difluorocyclohexane-1,3-dionehydrate
• 2,2-Difluorocyclohexane-1,3-Dione (hydrate)

• MDL： MFCD16657095
• Inchi： 1S/C6H6F2O2.H2O/c7-6(8)4(9)2-1-3-5(6)10;/h1-3H2;1H2
• InChI Key： AEVHMICZCMOUSB-UHFFFAOYSA-N
• SMILES： FC1(C(CCCC1=O)=O)F.O

Computed Properties

• Exact Mass: 166.04400
• Monoisotopic Mass: 166.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• PSA: 43.37000
• LogP: 0.87950

Additional information on 2,2-Difluorocyclohexane-1,3-dione

Comprehensive Overview of 2,2-Difluorocyclohexane-1,3-dione (CAS No. 183742-84-9): Properties, Applications, and Innovations

2,2-Difluorocyclohexane-1,3-dione (CAS No. 183742-84-9) is a fluorinated cyclic diketone with significant relevance in modern organic synthesis and material science. This compound, characterized by its unique difluorinated cyclohexane backbone, has garnered attention for its versatile reactivity and potential applications in pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, featuring two fluorine atoms at the 2-position, enhances its electrophilic properties, making it a valuable intermediate in cross-coupling reactions and catalysis.

In recent years, the demand for fluorinated building blocks like 2,2-Difluorocyclohexane-1,3-dione has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its utility for drug discovery, where fluorine incorporation improves metabolic stability and bioavailability. A trending topic in this context is the compound's potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This aligns with the growing focus on sustainable chemistry and green synthesis, as the compound can be derived from eco-friendly fluorination protocols.

From a technical perspective, 2,2-Difluorocyclohexane-1,3-dione exhibits remarkable stability under ambient conditions, with a melting point range of 80–85°C. Its solubility profile—moderate in polar solvents like dimethyl sulfoxide (DMSO) and low in water—makes it suitable for diverse reaction conditions. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are commonly employed to characterize its purity and structural integrity. These properties are frequently queried in academic and industrial forums, reflecting user interest in handling protocols and storage recommendations.

The compound's applications extend to material science, where it serves as a precursor for high-performance polymers and liquid crystals. Its ability to act as a ligand in coordination chemistry has also been explored, particularly in catalytic systems for asymmetric synthesis. Notably, discussions around AI-driven molecular design often highlight fluorinated compounds like this as candidates for machine learning-assisted optimization, addressing queries about structure-activity relationships (SAR).

In the context of industrial scalability, synthetic routes to 2,2-Difluorocyclohexane-1,3-dione have been refined to minimize waste and energy consumption. A popular search trend revolves around continuous flow chemistry adaptations for its production, emphasizing the shift toward process intensification. Safety data sheets (SDS) and regulatory compliance are also frequently searched topics, underscoring the need for transparent information on handling precautions and environmental impact.

Looking ahead, 2,2-Difluorocyclohexane-1,3-dione is poised to play a pivotal role in emerging fields like bioorthogonal chemistry and fluorine-18 radiochemistry, where its stability and reactivity are advantageous. As the scientific community prioritizes carbon-neutral practices, innovations in its synthesis and applications will likely align with circular economy principles. This compound exemplifies how fluorine chemistry continues to drive breakthroughs across disciplines, answering the call for smarter and safer chemical solutions.